Cas no 727422-53-9 (2-Propenoic acid,3-(2,3,4,6-tetrahydroxyphenyl)-)
727422-53-9 structure
Product Name:2-Propenoic acid,3-(2,3,4,6-tetrahydroxyphenyl)-
CAS No:727422-53-9
MF:C9H8O6
MW:212.156223297119
CID:558988
Update Time:2024-03-05
2-Propenoic acid,3-(2,3,4,6-tetrahydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid,3-(2,3,4,6-tetrahydroxyphenyl)-
- 2-Propenoic acid, 3-(2,3,4,6-tetrahydroxyphenyl)- (9CI)
- 2-Propenoic acid, 3-(2,3,4,6-tetrahydroxyphenyl)-
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- Inchi: 1S/C9H8O6/c10-5-3-6(11)9(15)8(14)4(5)1-2-7(12)13/h1-3,10-11,14-15H,(H,12,13)
- InChI Key: ZEHLKLPJVITIIQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C=CC1=C(O)C=C(O)C(O)=C1O
Computed Properties
- Exact Mass: 212.032
- Monoisotopic Mass: 212.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118A^2
2-Propenoic acid,3-(2,3,4,6-tetrahydroxyphenyl)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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